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For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Hexanol butanoate (C₁₀H₂₀O₂), an ester recognized for its characteristic fruity aroma, finds

applications in various industries, including flavors and fragrances. For scientific research and

development, particularly in fields like drug delivery and environmental science, understanding

its physicochemical properties, such as aqueous solubility and partition coefficient, is

paramount. These parameters govern the compound's behavior in both biological and

environmental systems, influencing its absorption, distribution, metabolism, and excretion

(ADME) profile, as well as its environmental fate. This technical guide provides a

comprehensive overview of the available data on the solubility and partition coefficient of 2-
Hexanol butanoate, alongside detailed experimental protocols for their determination.

Physicochemical Properties of 2-Hexanol Butanoate
The solubility and partition coefficient are critical descriptors of a molecule's hydrophilicity and

lipophilicity. While experimentally determined data for 2-Hexanol butanoate is limited in

publicly accessible literature, reliable estimations and data for similar compounds provide

valuable insights.

Quantitative Data Summary
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The following table summarizes the available quantitative data for the key physicochemical

properties of 2-Hexanol butanoate. It is important to note that much of the currently available

data is based on computational estimations.

Property Value Data Type Source

Water Solubility 38.59 mg/L at 25 °C Estimated [1]

Poorly soluble in

water
Qualitative [2]

Partition Coefficient LogP (o/w): 3.686 Estimated [1]

Other Properties

Molecular Weight 172.26 g/mol Calculated [2][3]

Boiling Point
194.00 to 195.00 °C at

760.00 mm Hg
Experimental [1]

Vapor Pressure
0.413 mmHg at 25.00

°C
Estimated [1]

Solubility in Organic

Solvents

Soluble in ethanol and

ether
Qualitative [2]

Experimental Protocols
Accurate determination of solubility and partition coefficient relies on standardized experimental

methodologies. The following sections detail the widely accepted protocols that are applicable

to neutral organic compounds like 2-Hexanol butanoate.

Determination of Aqueous Solubility: OECD Guideline
105 (Flask Method)
The flask method, as described in OECD Guideline 105, is a straightforward and reliable

technique for determining the water solubility of substances.[1][2][4][5]

Principle: A supersaturated solution of the test substance in water is prepared and allowed to

equilibrate. After equilibration, the concentration of the dissolved substance in the aqueous
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phase is measured.

Apparatus:

Glass flasks with stoppers

Constant temperature water bath or shaker

Analytical balance

Centrifuge (optional)

Analytical instrument for quantification (e.g., Gas Chromatography with Flame Ionization

Detector - GC-FID, High-Performance Liquid Chromatography - HPLC)

Procedure:

Preparation: Add an excess amount of 2-Hexanol butanoate to a clean glass flask

containing purified water.

Equilibration: Stopper the flask and agitate it in a constant temperature bath (e.g., 25 °C) for

a sufficient period to reach equilibrium (typically 24-48 hours).

Phase Separation: Allow the mixture to stand at the same constant temperature to permit

phase separation. If necessary, centrifugation can be used to separate the undissolved ester

from the aqueous phase.

Sampling: Carefully withdraw a sample from the clear aqueous phase, ensuring no

undissolved droplets or solid particles are included.

Quantification: Analyze the concentration of 2-Hexanol butanoate in the collected aqueous

sample using a validated analytical method (e.g., GC-FID).

Replicate Analysis: Perform the experiment in triplicate to ensure the reliability of the results.

Determination of Partition Coefficient (logP): OECD
Guideline 107 (Shake Flask Method)
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The shake flask method is the traditional and most widely recognized method for determining

the octanol-water partition coefficient (logP).[6][7][8]

Principle: The test substance is dissolved in a two-phase system of n-octanol and water. The

system is shaken to facilitate partitioning, and after equilibrium is reached, the concentration of

the substance in each phase is determined. The partition coefficient is the ratio of the

concentration in the octanol phase to that in the aqueous phase.

Apparatus:

Separatory funnels or glass tubes with stoppers

Mechanical shaker

Centrifuge

Analytical instrument for quantification (e.g., GC-FID, HPLC)

Procedure:

Solvent Saturation: Pre-saturate the n-octanol with water and the water with n-octanol by

shaking them together for 24 hours and then allowing the phases to separate.

Test Solution Preparation: Prepare a stock solution of 2-Hexanol butanoate in n-octanol.

Partitioning: Add a known volume of the stock solution to a separatory funnel containing a

known volume of the pre-saturated water.

Equilibration: Shake the funnel for a predetermined period to allow for the partitioning of the

ester between the two phases until equilibrium is achieved.

Phase Separation: Allow the phases to separate. Centrifugation is often required to ensure

complete separation, especially if emulsions form.

Sampling: Carefully sample both the n-octanol and the aqueous phases.

Quantification: Determine the concentration of 2-Hexanol butanoate in each phase using a

suitable analytical method.
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Calculation: Calculate the partition coefficient (P) as the ratio of the concentration in the n-

octanol phase to the concentration in the aqueous phase. The logP is the base-10 logarithm

of this value.

Visualizations
Experimental Workflow for Solubility Determination
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Caption: Workflow for determining aqueous solubility using the flask method.

Experimental Workflow for Partition Coefficient (logP)
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Caption: Workflow for determining the partition coefficient (logP) via the shake flask method.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1615894?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

